Organic Pigment

  • Bengal rose
    Bengal rose
    • Cat. No.:
    • B1206479
    • CAS No.:
    • 11121-48-5
    • Molecular Formula:
    • C20H4Cl4I4O5
    • Molecular Weight:
    • 973.7 g/mol
    Description
    Rose bengal free acid is a xanthene dye that is fluorescein bearing bromine substituents at positions 2', 4', 5' and 7' (on the xanthene ring) and iodine substituents at position 2, 3, 4, and 5 (on the phenyl ri...
    - +
  • 2,2',5,5'-Tetrachlorobenzidine
    2,2',5,5'-Tetrachlorobenzidine
    • Cat. No.:
    • B1205553
    • CAS No.:
    • 15721-02-5
    • Molecular Formula:
    • C12H8Cl4N2
    • Molecular Weight:
    • 322 g/mol
    Description
    2,2',5,5'-Tetrachlorobenzidine is a member of biphenyls and a dichlorobenzene.
    - +
  • 1,3,3-Trimethylindolino-beta-naphthopyrylospiran
    1,3,3-Trimethylindolino-beta-naphthopyrylospiran
    • Cat. No.:
    • B072215
    • CAS No.:
    • 1592-43-4
    • Molecular Formula:
    • C23H21NO
    • Molecular Weight:
    • 327.4 g/mol
    Description
    1,3,3-Trimethylindolino-beta-naphthopyrylospiran is a useful research compound. Its molecular formula is C23H21NO and its molecular weight is 327.4 g/mol. The purity is usually 95%. BenchChem offers high-quali...
    - +
  • Solvent Red 135
    Solvent Red 135
    • Cat. No.:
    • B008356
    • CAS No.:
    • 20749-68-2
    • Molecular Formula:
    • C18H6Cl4N2O
    • Molecular Weight:
    • 408.1 g/mol
    Description
    Solvent Red 135, also known as Solvent Red 135, is a useful research compound. Its molecular formula is C18H6Cl4N2O and its molecular weight is 408.1 g/mol. The purity is usually 95%. BenchChem offers high-qua...
    - +
  • Toluidine red
    Toluidine red
    • Cat. No.:
    • B045829
    • CAS No.:
    • 2425-85-6
    • Molecular Formula:
    • C17H13N3O3
    • Molecular Weight:
    • 307.3 g/mol
    Description
    CI Pigment Red 3 is a member of azobenzenes. Yellowish-red to red powder or solid. (NTP, 1992)
    - +
  • 1,3,6-Naphthalenetrisulfonic acid, trisodium salt
    1,3,6-Naphthalenetrisulfonic acid, trisodium salt
    • Cat. No.:
    • B147260
    • CAS No.:
    • 5182-30-9
    • Molecular Formula:
    • C10H5Na3O9S3
    • Molecular Weight:
    • 434.3 g/mol
    Description
    1,3,6-Naphthalenetrisulfonic acid, trisodium salt is a useful research compound. Its molecular formula is C10H5Na3O9S3 and its molecular weight is 434.3 g/mol. The purity is usually 95%. The exact mass of the ...
    - +
  • Thymol Blue sodium salt
    Thymol Blue sodium salt
    • Cat. No.:
    • B1593193
    • CAS No.:
    • 62625-21-2
    • Molecular Formula:
    • C27H30NaO5S
    • Molecular Weight:
    • 489.6 g/mol
    Description
    pH indicator with visual transition intervals of pH 1.2 (red) to pH 2.8 (yellow), and pH 8.0 (yellow) to pH 9.2 (blue).
    - +
  • Tetrabromophthalic anhydride
    Tetrabromophthalic anhydride
    • Cat. No.:
    • B132299
    • CAS No.:
    • 632-79-1
    • Molecular Formula:
    • C8Br4O3
    • Molecular Weight:
    • 463.7 g/mol
    Description
    Tetrabromophthalic anhydride is a pale yellow crystalline solid. (NTP, 1992)
    - +
  • 1,4,5,8-Tetrachloroanthraquinone
    1,4,5,8-Tetrachloroanthraquinone
    • Cat. No.:
    • B125659
    • CAS No.:
    • 81-58-3
    • Molecular Formula:
    • C14H4Cl4O2
    • Molecular Weight:
    • 346 g/mol
    Description
    1,4,5,8-Tetrachloroanthraquinone, also known as 1,4,5,8-Tetrachloroanthraquinone, is a useful research compound. Its molecular formula is C14H4Cl4O2 and its molecular weight is 346 g/mol. The purity is usually...
    - +
  • 2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde
    2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde
    • Cat. No.:
    • B1293558
    • CAS No.:
    • 84-83-3
    • Molecular Formula:
    • C13H15NO
    • Molecular Weight:
    • 201.26 g/mol
    Description
    2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde is an a,ß-unsaturated aldehyde. 1,3-Dihydro-1,3,3-trimethyl-2H-indol-2-ylidene acetaldehyde is a member of indoles.
    - +